Cas no 878275-64-0 (5-(thiophen-3-yl)pentan-2-one)

• Product Name: 5-(thiophen-3-yl)pentan-2-one
• CAS No: 878275-64-0
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 4279761
• PubChem ID: 64057566
• Update Time: 2025-10-31

5-(thiophen-3-yl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 5-(3-thienyl)-
• 5-(thiophen-3-yl)pentan-2-one
• 878275-64-0
• AKOS013374330
• EN300-1826076
• SCHEMBL3346301

• Inchi： 1S/C9H12OS/c1-8(10)3-2-4-9-5-6-11-7-9/h5-7H,2-4H2,1H3
• InChI Key： XWSZVTVGWGMWAW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCCC(C)=O

Computed Properties

• Exact Mass: 168.06088618Da
• Monoisotopic Mass: 168.06088618Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 5-(thiophen-3-yl)pentan-2-one

Comprehensive Overview of 5-(thiophen-3-yl)pentan-2-one (CAS No. 878275-64-0)

5-(thiophen-3-yl)pentan-2-one (CAS No. 878275-64-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound features a thiophene ring linked to a pentan-2-one moiety, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of novel heterocyclic compounds with enhanced bioactivity.

One of the key reasons for the growing interest in 5-(thiophen-3-yl)pentan-2-one is its role as a building block for small molecule therapeutics. The thiophene ring is a common pharmacophore in medicinal chemistry, known for its ability to improve drug-like properties such as solubility and metabolic stability. This compound’s ketone functional group further enhances its reactivity, enabling diverse chemical modifications. Recent studies have highlighted its potential in targeting neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine.

In the realm of agrochemicals, 5-(thiophen-3-yl)pentan-2-one has shown promise as a precursor for crop protection agents. Its molecular framework can be tailored to develop pesticides or herbicides with improved efficacy and environmental safety. This aligns with the global push for sustainable agriculture, a topic frequently searched by farmers and researchers alike. The compound’s potential to contribute to green chemistry initiatives further underscores its relevance in modern scientific discourse.

From a material science perspective, 5-(thiophen-3-yl)pentan-2-one is being investigated for its use in organic electronics. The thiophene moiety is a well-known component in conductive polymers, which are critical for developing flexible displays and solar cells. As the demand for renewable energy solutions grows, this compound’s role in advancing next-generation materials cannot be overlooked. Its compatibility with nanotechnology applications also makes it a subject of interest for nanomaterials research.

The synthesis and characterization of 5-(thiophen-3-yl)pentan-2-one involve advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency for industrial applications. Quality control is paramount, especially when the compound is used in pharmaceutical formulations or high-performance materials. Researchers often search for synthetic protocols and analytical methods to optimize its production, reflecting the compound’s technical complexity.

In conclusion, 5-(thiophen-3-yl)pentan-2-one (CAS No. 878275-64-0) is a multifaceted compound with broad applicability across multiple industries. Its integration into drug discovery, sustainable agriculture, and advanced materials highlights its importance in contemporary research. As scientific inquiries into heterocyclic chemistry and functional materials continue to expand, this compound is poised to remain a focal point for innovation and development.